3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide

• IUPAC Name: 3,4-dichloro-N-(2-methyl-1,3-dioxoisoindol-5-yl)benzamide
• InChI: InChI=1S/C16H10Cl2N2O3/c1-20-15(22)10-4-3-9(7-11(10)16(20)23)19-14(21)8-2-5-12(17)13(18)6-8/h2-7H,1H3,(H,19,21)
• InChI Key: IMDCSLSPKGRIRC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2O3
• Molecular Weight: 349.2 g/mol

Description

3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide, also known as DMIB, is a chemical compound that has been widely studied in scientific research. It belongs to the class of isoindolinone derivatives and has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide exerts its effects through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This compound also inhibits the activity of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer. Furthermore, this compound has been shown to inhibit the activity of the proteasome, a complex involved in the degradation of proteins.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anticancer agent. This compound has also been shown to inhibit the replication of various viruses, including HIV and herpes simplex virus. Furthermore, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory disorders.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. It has also been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It has poor solubility in water, which can limit its use in some experiments. Furthermore, this compound has not been extensively studied in vivo, and its safety profile has not been fully established.

Future Directions

There are several future directions for the study of 3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide. One potential direction is the development of this compound-based drugs for the treatment of cancer, viral infections, and inflammatory disorders. Another potential direction is the study of this compound's effects on neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, the use of this compound as a building block for the synthesis of functional materials is an area of growing interest. Overall, the study of this compound has the potential to lead to new discoveries and advancements in various scientific fields.

Scientific Research Applications

3,4-dichloro-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)benzamide has been extensively studied for its potential applications in various scientific fields. It has been shown to possess anticancer, antiviral, and anti-inflammatory properties, making it a promising candidate for drug development. This compound has also been studied for its effects on neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, this compound has been shown to have potential applications in the field of material science, where it can be used as a building block for the synthesis of functional materials.